![molecular formula C10H13N3 B3168995 2-(4-methyl-1H-benzimidazol-2-yl)ethanamine CAS No. 933734-72-6](/img/structure/B3168995.png)
2-(4-methyl-1H-benzimidazol-2-yl)ethanamine
Overview
Description
“2-(4-methyl-1H-benzimidazol-2-yl)ethanamine” is a compound with the CAS Number: 933734-72-6. It has a molecular weight of 175.23 and its IUPAC name is the same as the common name .
Synthesis Analysis
The synthesis of “this compound”, also known as N-ethyl-2-(4-methylbenzimidazole-2-yl)ethanamine, typically involves the reaction of 4-methylaniline with 2-chloro-N-(2-chloroethyl)acetamide.Molecular Structure Analysis
The InChI code for this compound is1S/C10H13N3/c1-7-3-2-4-8-10(7)13-9(12-8)5-6-11/h2-4H,5-6,11H2,1H3,(H,12,13)
and the InChI key is PTJNQXFUKMHXQI-UHFFFAOYSA-N
. The SMILES string is CC1=C2C(=CC=C1)NC(=N2)CCN
. Physical and Chemical Properties Analysis
The compound is a solid at room temperature . The predicted melting point is 139.29°C and the predicted boiling point is approximately 400.0°C at 760 mmHg .Scientific Research Applications
Anti-inflammatory and Antimicrobial Applications
The compound and its derivatives have been explored for their potential in anti-inflammatory and antimicrobial applications. For instance, a series of substituted aromatic amines and hydrazides derived from 2-methyl benzimidazole demonstrated notable anti-inflammatory activity, comparable to that of Indomethacin, in carrageenan-induced paw edema bio-assays in rats (Krishnakumar, Bhatb, & Umaac, 2013). Furthermore, synthesized heterocyclic compounds containing benzimidazole derivatives exhibited strong antimicrobial activity against various pathogenic bacterial strains, including Escherichia coli and Staphylococcus aureus, with some compounds showcasing high activity against certain viruses (Bassyouni et al., 2012).
DNA Interaction and Enzymatic Inhibition
1H-Benzimidazole derivatives have been identified as inhibitors of mammalian DNA topoisomerase I, with certain derivatives showing significant inhibition potency (Alpan, Gunes, & Topçu, 2007). Additionally, Cu(II) complexes of tridentate ligands, including derivatives of 2-(4-methyl-1H-benzimidazol-2-yl)ethanamine, demonstrated good DNA binding propensity and exhibited DNA cleavage activity, suggesting potential applications in targeted DNA interactions (Kumar et al., 2012).
Anticancer Potential
Several benzimidazole derivatives, including those synthesized from this compound, have been evaluated for their anticancer activities. For example, a novel series of benzimidazoles demonstrated cytotoxic activity against various human cancer cell lines, highlighting their potential as anticancer agents (Varshney et al., 2015). Moreover, Zn(II) complexes with benzimidazole-based derivatives showed cytotoxic properties in vitro against different carcinoma cells, with certain complexes inducing apoptosis and cell cycle arrest in cancer cells (Zhao et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
Benzimidazole derivatives have been extensively studied for their diverse pharmacological activities . They have shown antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . The specific targets would depend on the functional groups attached to the benzimidazole core.
Mode of Action
It is known that the bioactivities of benzimidazole compounds can be improved by changing its functional groups on the core structure . This suggests that these compounds may interact with their targets through these functional groups, leading to changes in the target’s function.
Biochemical Pathways
Benzimidazole derivatives have been shown to exert pronounced antiproliferative activity on tumor cell lines , suggesting that they may affect pathways related to cell proliferation and growth.
Pharmacokinetics
For instance, the presence of a methyl group at the 5(6)-position on the benzimidazole scaffold was found to influence the anticancer activity of benzimidazole derivatives .
Result of Action
Benzimidazole derivatives have been shown to exert pronounced antiproliferative activity on tumor cell lines , suggesting that they may inhibit cell proliferation and growth.
Properties
IUPAC Name |
2-(4-methyl-1H-benzimidazol-2-yl)ethanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3/c1-7-3-2-4-8-10(7)13-9(12-8)5-6-11/h2-4H,5-6,11H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTJNQXFUKMHXQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)NC(=N2)CCN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.